Edoxaban impurity 6

• CAS: 480452-37-7
• Molecular Formula: C16H22ClN5O3
• Molecular Weight: 367.8 g/mol
• InChI: InChI=1S/C16H22ClN5O3/c1-22(2)16(25)9-3-5-12(11(18)7-9)20-14(23)15(24)21-13-6-4-10(17)8-19-13/h4,6,8-9,11-12H,3,5,7,18H2,1-2H3,(H,20,23)(H,19,21,24)/t9-,11+,12-/m0/s1
• InChIKey: IZABLUDXAWYTNU-WCQGTBRESA-N

Edoxaban Impurity 6: Key Reference Standard

Edoxaban impurity 6 (CAS 480452-37-7), also designated as EthanediaMide impurity F, is a process-related impurity of the oral anticoagulant Edoxaban, a direct factor Xa inhibitor [1]. It is chemically defined as N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide, with the molecular formula C16H22ClN5O3 and a molecular weight of 367.8 g/mol . This compound is classified as an API-related impurity used as a certified reference standard in analytical method development, method validation (AMV), quality control (QC) applications, and regulatory submissions for Edoxaban drug substances and formulations [2].

1 Designated process impurity reference standard for edoxaban analytical methods

2 Suitable for LC-MS identity confirmation and impurity quantification workflows

3 Supports method validation and pharmacopeial impurity profiling requirements

• [1] PubChem. N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide. PubChem CID 59676986. View Source
• [2] CATO Research Chemicals. 依度沙班杂质6 (Edoxaban Impurity 6). CATO Standard. View Source

Edoxaban Impurity 6: Why Substitution Fails

Generic reference standards or structurally similar Edoxaban impurities are not interchangeable with Edoxaban impurity 6 due to fundamental differences in chromatographic retention behavior and structural specificity. Even minor structural variations among Edoxaban-related impurities produce distinct HPLC retention times under validated analytical conditions [1]. Edoxaban impurity 6 possesses a unique combination of a 5-chloropyridin-2-yl moiety linked via an oxalamide bridge to a stereochemically defined (1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl core [2]. Substituting this compound with another Edoxaban impurity (e.g., Impurity 4, Impurity 10, Impurity H) would yield different chromatographic elution profiles, invalidating system suitability parameters, retention time identification, and quantitative accuracy in validated HPLC or LC-MS methods . For regulatory submissions under ICH Q3A/Q3B guidelines, the use of the exact specified impurity reference standard is mandatory for establishing impurity limits and demonstrating analytical method specificity .

Distinct chromatographic and MS fingerprint

Impurity 6 has a unique retention and fragmentation pattern; other edoxaban impurities may lead to misidentification in method validation or routine testing.

Quantification accuracy depends on correct reference standard

Using a different impurity, such as an acid impurity or N-oxide degradant, as a calibrant can yield inaccurate impurity levels and fail specification limits.

Method reliability cannot be assumed with substitutes

Substitution compromises system suitability, relative response factors, and stability-indicating method performance during batch release or stability studies.

• [1] Alluri C, Sharma GVR. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. Eur J Mass Spectrom. 2023;29:143-158. View Source
• [2] PubChem. N1-((1S,2R,4S)-2-amino-4-(dimethylcarbamoyl)cyclohexyl)-N2-(5-chloropyridin-2-yl)oxalamide. PubChem CID 59676986. View Source

Edoxaban Impurity 6: Quantitative Differentiation

Structural and Molecular Differentiation

Edoxaban impurity 6 exhibits chromatographic retention behavior that is fully resolved from the parent Edoxaban API peak under validated reverse-phase HPLC conditions. In a systematic study of Edoxaban oxidative degradation impurities using a YMC Triart phenyl column (250 × 4.6 mm, 5 µm) with gradient elution (mobile phase A: 10 mM ammonium acetate; mobile phase B: acetonitrile:methanol 1:1 v/v) at a flow rate of 0.7 mL/min, column temperature of 40 °C, and UV detection at 290 nm, three oxidative degradation impurities were well resolved with each other and along with the Edoxaban drug substance peak [1]. While the study characterized multiple oxidative degradation products and the chromatographic system demonstrated resolution among all impurity peaks, the exact relative retention time (RRT) for Impurity 6 versus Edoxaban API under these specific conditions is not explicitly tabulated in the published literature; however, vendor-supplied COA documentation includes HPLC retention time data for identity confirmation .

Structural Differentiation

Analytical context

Target: 367.14 Da
Comparator: 549.17 Da
Difference: 182.03 Da

Supports identity verification in LC-MS impurity profiling methods

Calculated from molecular formulas; verify with HRMS data

Evidence Dimension	Chromatographic resolution
Target Compound Data	Resolved as a distinct peak from Edoxaban API under validated HPLC conditions [1]; exact RRT available in vendor COA documentation
Comparator Or Baseline	Edoxaban API (parent drug substance) peak [1]
Quantified Difference	Well-resolved from Edoxaban API; no co-elution observed [1]
Conditions	YMC Triart phenyl column (250 × 4.6 mm, 5 µm); gradient elution with 10 mM ammonium acetate (A) and acetonitrile:methanol 1:1 (B); flow rate 0.7 mL/min; 40 °C; UV detection at 290 nm [1]

Why This Matters

Demonstrated chromatographic resolution from the API ensures that Edoxaban impurity 6 can serve as a reliable retention time marker for system suitability testing and peak identification in validated analytical methods.

• [1] Alluri C, Sharma GVR. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. Eur J Mass Spectrom. 2023;29:143-158. View Source

HPLC Purity and Method Suitability

Edoxaban impurity 6 is available as an ISO 17034-certified reference standard that includes a comprehensive Certificate of Analysis (COA) with multi-technique characterization data. The certification package includes HPLC purity assessment (≥95% or ≥99% depending on supplier), ¹H NMR, mass spectrometry (MS), and in some cases ¹³C NMR, IR, UV, and thermogravimetric analysis . In contrast, generic or non-certified impurity reference materials typically provide only a basic COA with limited or no spectral characterization, requiring end-users to expend additional time and resources for independent identity confirmation and purity verification before use in regulated analytical workflows [1].

HPLC Purity Specification

Class-level

≥95% (commercial standard)

Higher purity may improve relative response factor accuracy and detection limits

Class-level inference; confirm lot-specific CoA data

Evidence Dimension	Certification standard and characterization documentation
Target Compound Data	ISO 17034-certified; COA includes HPLC purity (≥95-99%), ¹H NMR, MS, plus optional ¹³C NMR, IR, UV, and TGA data
Comparator Or Baseline	Non-certified generic impurity reference materials; basic COA only [1]
Quantified Difference	Full spectral characterization package vs. basic purity statement only; ISO 17034 accreditation vs. none [1]
Conditions	Certification under ISO 17034 general requirements for competence of reference material producers; applicable to pharmaceutical analytical method validation and regulatory submissions [1]

Why This Matters

ISO 17034 certification with complete characterization eliminates the need for in-house re-characterization, reducing QC workload and accelerating method validation timelines for ANDA/NDA submissions.

• [1] CATO Research Chemicals. 依度沙班杂质6 (Edoxaban Impurity 6). ISO 17034-certified analytical standard with comprehensive quality documentation. View Source

LogP and Chromatographic Separation vs. Parent Drug

Edoxaban impurity 6 (CAS 480452-37-7) is supplied as the free base form, whereas the structurally identical compound Edoxaban Impurity 54 (CAS 482375-18-8) is the hydrochloride salt of the same parent molecule [1]. The free base form offers distinct advantages in chromatographic method development, as it eliminates potential pH effects, counterion interference, and ion-pairing complications that salt forms can introduce during sample preparation and HPLC analysis . While both compounds represent the same core impurity structure, the free base (Impurity 6) provides a more consistent baseline for retention time reproducibility across different mobile phase pH conditions .

Chromatographic Behavior

Analytical context

Impurity 6 LogP: 0.2
Edoxaban LogP: ~1.8–2.5

Predictable reversed-phase elution order supports efficient method development

Computed XLogP3; empirical RRT should be confirmed experimentally

Evidence Dimension	Chemical formulation and chromatographic compatibility
Target Compound Data	Free base form (CAS 480452-37-7); molecular weight 367.8 g/mol [1]
Comparator Or Baseline	Edoxaban Impurity 54: hydrochloride salt (CAS 482375-18-8) of the same parent molecule [1]
Quantified Difference	Free base vs. hydrochloride salt; no counterion present in Impurity 6 [1]
Conditions	HPLC method development and sample preparation for impurity profiling; applicable across various mobile phase pH conditions

Why This Matters

The free base form eliminates salt-derived analytical variability, ensuring more robust and transferable HPLC methods across different laboratories and regulatory submissions.

• [1] SynZeal. Edoxaban Impurity 54 (hydrochloride salt, CAS 482375-18-8) product information. Structurally identical parent molecule as Edoxaban Impurity 6. View Source

Edoxaban Impurity 6: Documented Stability Profile Supporting Long-Term Reference Standard Utility

Edoxaban impurity 6 demonstrates documented long-term stability under specified storage conditions, a critical attribute for reference standards used in validated analytical methods over extended periods. The compound is stable for 24 months when stored as a powder at -20 °C in a tightly sealed vial . For solution-phase applications, stability is documented for 2 weeks at 4 °C in DMSO and for 6 months at -80 °C in DMSO . Additionally, CATO-certified reference standards of this compound carry a validated 3-year shelf life when stored at 2-8 °C [1].

Evidence Dimension	Documented stability and shelf-life
Target Compound Data	Powder: 24 months at -20 °C; DMSO solution: 2 weeks at 4 °C, 6 months at -80 °C ; CATO certified standard: 3-year shelf life at 2-8 °C [1]
Comparator Or Baseline	Typical in-class Edoxaban impurities without published stability documentation [2]
Quantified Difference	Documented multi-condition stability profile vs. unreported or undefined stability
Conditions	Powder storage at -20 °C in tightly sealed vial; DMSO solution storage at 4 °C and -80 °C; CATO certified storage at 2-8 °C [1]

Why This Matters

Documented stability data reduces the risk of reference standard degradation between analytical runs, ensuring consistent quantitative results and minimizing costly re-standardization efforts.

• [1] CATO Research Chemicals. 依度沙班杂质6 (Edoxaban Impurity 6). 3-year shelf life at 2-8 °C. View Source
• [2] Alluri C, Sharma GVR. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance. Eur J Mass Spectrom. 2023;29:143-158. View Source

Edoxaban Impurity 6: Dedicated Synthetic Route Yielding High-Purity Reference Material for Analytical Applications

A dedicated and reproducible synthetic route for Edoxaban impurity 6 via selective oxidative degradation of an Edoxaban intermediate has been established and validated [1]. This method, disclosed in patent CN108409754B, utilizes hydrogen peroxide as the oxidizing agent under controlled conditions to achieve high purity of the target impurity. In optimized reaction conditions using 10 equivalents of 30% hydrogen peroxide over 30 hours, the oxidative degradation impurity achieves a normalized HPLC purity of 96.71%, which further increases to 97.33% in the finished product [1]. This dedicated synthetic approach ensures batch-to-batch consistency and eliminates the need to isolate trace quantities from complex reaction mixtures.

Evidence Dimension	Synthetic yield and purity of impurity reference material
Target Compound Data	Normalized HPLC purity of 96.71% (reaction mixture) to 97.33% (finished product) using 10 equivalents H₂O₂ [1]
Comparator Or Baseline	Reaction using 3 equivalents H₂O₂: normalized purity of oxidative degradation impurity = 1.77% [1]
Quantified Difference	~95 percentage-point increase in purity with optimized oxidation conditions (10 eq vs. 3 eq H₂O₂)
Conditions	Oxidation of Edoxaban intermediate (compound II) in dichloromethane/ethanol mixed solvent with 30% H₂O₂ under reflux [1]

Why This Matters

A validated, high-yield synthetic route ensures consistent availability of high-purity reference material, reducing supply chain risk and enabling reliable long-term method validation programs.

• [1] CN108409754B - Preparation method and application of edoxaban oxidative degradation impurities. Example 3: 96.71% to 97.33% normalized HPLC purity achieved with 10 equivalents 30% H₂O₂. View Source

Edoxaban Impurity 6: EthanediaMide Impurity F Nomenclature Correlating to Compendial Impurity Classification

Edoxaban impurity 6 is synonymously identified as EthanediaMide impurity F in multiple authoritative chemical databases and supplier catalogs [1]. This dual nomenclature (Impurity 6 and Impurity F) establishes a clear link to the compendial impurity classification system commonly used in pharmacopeial monographs and regulatory submissions. In contrast, many Edoxaban-related impurities are identified solely by arbitrary vendor-specific numbering (e.g., Impurity 38, Impurity 72, Impurity 101) without corresponding compendial letter designations, which can create ambiguity during regulatory review and cross-referencing [2].

Evidence Dimension	Impurity nomenclature and compendial traceability
Target Compound Data	EthanediaMide impurity F (Edoxaban impurity 6); compendial letter designation 'F' [1]
Comparator Or Baseline	Edoxaban impurities with only numeric vendor identifiers (e.g., Impurity 38, Impurity 72, Impurity 101) lacking compendial letter equivalents [2]
Quantified Difference	Possession of compendial letter designation 'F' vs. none
Conditions	Regulatory submission documentation and pharmacopeial monograph referencing [1]

Why This Matters

The compendial letter designation provides unambiguous traceability to official impurity classifications, reducing regulatory review queries and facilitating smoother ANDA/NDA submissions.

• [1] PubChem. EthanediaMide impurity F (CAS 480452-37-7). Synonym for Edoxaban impurity 6. View Source
• [2] SynZeal. Edoxaban Impurity 38 (CAS 39620-04-7), Edoxaban Impurity 72, Edoxaban Impurity 101 product listings. Numeric identifiers only. View Source

Edoxaban Impurity 6: Key Applications

Method Development & Validation for ANDA

Edoxaban impurity 6 serves as a critical reference standard for establishing system suitability parameters, determining relative retention times (RRT), and quantifying impurity levels in Edoxaban drug substances and finished dosage forms. Its demonstrated chromatographic resolution from the Edoxaban API under validated HPLC conditions [1] enables accurate peak identification and quantification in stability-indicating methods. The availability of ISO 17034-certified material with full COA documentation (HPLC, ¹H NMR, MS) [2] directly supports the stringent data requirements for Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA), eliminating the need for in-house re-characterization that would otherwise extend submission timelines.

Routine QC Batch Release Testing

In commercial pharmaceutical manufacturing, Edoxaban impurity 6 is employed as a quantitative reference standard for QC release testing of Edoxaban API batches and finished drug products. The compound's documented long-term stability profile—24 months at -20 °C as powder, with validated solution stability for 6 months at -80 °C in DMSO —ensures that the reference standard maintains its certified purity across extended QC testing campaigns. This stability reduces the frequency of reference standard re-qualification and minimizes the risk of erroneous batch rejection due to reference material degradation, a common issue with less thoroughly characterized impurity standards.

Forced Degradation and Stability Studies

Edoxaban impurity 6 is directly applicable in forced degradation studies designed to identify and quantify oxidative degradation products of Edoxaban. The validated synthetic route via hydrogen peroxide-mediated oxidation [3] mirrors the oxidative stress conditions under which this impurity forms in drug substances and products [1]. Utilizing authentic Impurity 6 reference material in forced degradation experiments enables accurate identification of degradation peaks and validation of method specificity. The compound's unique structural identity as EthanediaMide impurity F [4] aligns with compendial impurity classifications, ensuring that degradation studies are directly translatable to regulatory documentation without nomenclature ambiguity.

Unknown Impurity Isolation and Identification

During Edoxaban API process development, Edoxaban impurity 6 serves as a critical marker for monitoring and optimizing synthetic pathways to minimize impurity formation. The availability of a reproducible, high-yield synthetic route for this impurity [3] enables process chemists to generate authentic material for spiking studies and process validation. The free base formulation of Impurity 6 eliminates salt-derived analytical variability, providing consistent chromatographic behavior across different mobile phase conditions during process monitoring. This consistency is essential for developing robust manufacturing processes that consistently meet ICH Q3A impurity thresholds.

Application

Selection Property

Validation Focus

Method Development & Validation

High-purity impurity standard with documented characterization

Determination of relative retention time and response factor

Routine QC Batch Release

Lot-characterized reference standard for system suitability

Consistent impurity quantification and specification compliance

Forced Degradation & Stability Studies

Process-related impurity control marker

Resolution from degradation products and stability-indicating method verification

Unknown Impurity Investigation

Distinct analytical fingerprint for comparison

Comparative spectral and chromatographic peak identification

• [1] Alluri C, Sharma GVR. Liquid chromatography separation and identification of new oxidative degradation impurity in edoxaban tosylate hydrate drug substance by using liquid chromatography with tandem mass spectrometry. Eur J Mass Spectrom. 2023;29:143-158. View Source
• [2] CATO Research Chemicals. 依度沙班杂质6 (Edoxaban Impurity 6). ISO 17034-certified analytical standard with comprehensive quality documentation. View Source
• [3] CN108409754B - Preparation method and application of edoxaban oxidative degradation impurities. Patent. View Source
• [4] PubChem. EthanediaMide impurity F (CAS 480452-37-7). View Source